Cas no 2229395-79-1 (2-(2-methyloxolan-3-yl)methylpyrrolidine)

• Product Name: 2-(2-methyloxolan-3-yl)methylpyrrolidine
• CAS No: 2229395-79-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5804631
• PubChem ID: 165654709
• Update Time: 2025-07-17

2-(2-methyloxolan-3-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyloxolan-3-yl)methylpyrrolidine
• EN300-1797716
• 2-[(2-methyloxolan-3-yl)methyl]pyrrolidine
• 2229395-79-1

• Inchi： 1S/C10H19NO/c1-8-9(4-6-12-8)7-10-3-2-5-11-10/h8-11H,2-7H2,1H3
• InChI Key： HFYLUYBYWIGYTO-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)CC1CCCN1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2-methyloxolan-3-yl)methylpyrrolidine

Comprehensive Analysis of 2-(2-methyloxolan-3-yl)methylpyrrolidine (CAS No. 2229395-79-1): Structure, Applications, and Industry Trends

The compound 2-(2-methyloxolan-3-yl)methylpyrrolidine (CAS No. 2229395-79-1) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolidine derivative features a methyloxolane moiety, which contributes to its distinct physicochemical properties. Recent studies highlight its potential as a chiral building block in asymmetric synthesis, particularly for bioactive molecule development. The compound's molecular scaffold demonstrates remarkable versatility, making it valuable for designing enzyme inhibitors and receptor modulators.

In the context of current industry trends, researchers are exploring 2-(2-methyloxolan-3-yl)methylpyrrolidine for its potential in central nervous system (CNS) drug discovery. Its structural similarity to known neuromodulators has sparked interest in developing novel neuroprotective agents. The compound's lipophilic character and hydrogen-bonding capacity make it particularly suitable for crossing the blood-brain barrier—a key consideration in modern CNS-targeted therapeutics.

The synthesis of CAS 2229395-79-1 typically involves stereoselective reactions to control the configuration at the oxolane-pyrrolidine junction. Advanced catalytic methods, including organocatalysis and transition metal catalysis, have been employed to achieve high enantiomeric purity. These synthetic approaches align with the pharmaceutical industry's growing emphasis on green chemistry principles and atom economy.

From an analytical perspective, 2-(2-methyloxolan-3-yl)methylpyrrolidine presents interesting challenges for chromatographic separation due to its polar functional groups. Modern HPLC-MS techniques with chiral stationary phases have proven effective for quality control. The compound's spectroscopic fingerprint (characteristic NMR signals and mass fragmentation patterns) serves as a valuable reference for researchers working with similar nitrogen-containing heterocycles.

Emerging applications of this compound extend to material science, where its rigid-rod structure shows promise for designing functional polymers. The oxolane ring provides sites for post-polymerization modification, enabling the creation of smart materials with tunable properties. This dual utility in both life sciences and advanced materials underscores the compound's interdisciplinary significance.

Quality standards for CAS 2229395-79-1 continue to evolve, with regulatory bodies emphasizing thorough impurity profiling. The development of validated analytical methods ensures batch-to-batch consistency—a critical factor for GMP-compliant production. Recent advancements in continuous flow chemistry have improved the scalability of 2-(2-methyloxolan-3-yl)methylpyrrolidine synthesis while reducing organic solvent waste.

Future research directions may explore the compound's potential in bioconjugation chemistry and prodrug design. Its secondary amine functionality offers opportunities for creating pH-responsive drug delivery systems. Additionally, computational studies using molecular docking simulations could further elucidate its interactions with biological targets, potentially revealing new structure-activity relationships.